Cas no 98841-50-0 (4-carbamoyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: 4-carbamoyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 98841-50-0
• MF: C₉H₁₄N₂O₅
• MW: 230.217862606049
• CID: 4377911
• PubChem ID: 408345
• Update Time: 2025-04-24

4-carbamoyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Glutamine, N2-[(2-propenyloxy)carbonyl]-
• 4-carbamoyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• EN300-1020180
• AKOS013604773
• SCHEMBL18123599
• 98841-50-0
• (2S)-4-carbamoyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid

• Inchi： 1S/C9H14N2O5/c1-2-5-16-9(15)11-6(8(13)14)3-4-7(10)12/h2,6H,1,3-5H2,(H2,10,12)(H,11,15)(H,13,14)/t6-/m0/s1
• InChI Key： PTNXXBSILATNBI-LURJTMIESA-N
• SMILES： OC([C@H](CCC(N)=O)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 230.09027155Da
• Monoisotopic Mass: 230.09027155Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives